5-(Naphthalen-1-yl)picolinic acid

• IUPAC Name: 5-naphthalen-1-ylpyridine-2-carboxylic acid
• InChI: InChI=1S/C16H11NO2/c18-16(19)15-9-8-12(10-17-15)14-7-3-5-11-4-1-2-6-13(11)14/h1-10H,(H,18,19)
• InChI Key: VAGKJXIJWSDJST-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C3=CN=C(C=C3)C(=O)O
• Molecular Formula: C16H11NO2
• Molecular Weight: 249.26 g/mol
• CAS No.: 1261910-92-2

Description

5-(Naphthalen-1-yl)picolinic acid is an organic compound that features a naphthalene ring fused to a picolinic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Naphthalen-1-yl)picolinic acid typically involves the reaction of naphthalene derivatives with picolinic acid under specific conditions. One common method includes the use of a Lewis acid catalyst to facilitate the reaction between naphthalene and picolinic acid . The reaction conditions often involve elevated temperatures and the presence of a solvent such as dichloromethane or toluene.

Industrial Production Methods

Industrial production of 5-(Naphthalen-1-yl)picolinic acid may involve large-scale synthesis using similar reaction conditions as in laboratory settings but optimized for higher yields and efficiency. This can include the use of continuous flow reactors and automated systems to ensure consistent product quality and scalability .

Chemical Reactions Analysis

Types of Reactions

5-(Naphthalen-1-yl)picolinic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Electrophilic substitution reactions can occur on the naphthalene ring, often using halogenating agents like bromine or chlorine.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Halogenating agents such as bromine in the presence of a Lewis acid catalyst.

Major Products Formed

Oxidation: Formation of naphthoquinone derivatives.

Reduction: Formation of reduced naphthalene derivatives.

Substitution: Formation of halogenated naphthalene derivatives.

Scientific Research Applications

5-(Naphthalen-1-yl)picolinic acid has a wide range of applications in scientific research:

Chemistry: Used as a ligand in coordination chemistry to form complexes with various metals.

Biology: Investigated for its potential antiviral properties, particularly against enveloped viruses.

Medicine: Explored for its role in drug discovery and development, especially in the design of antiviral and anticancer agents.

Industry: Utilized in the synthesis of advanced materials and as a catalyst in organic reactions.

Mechanism of Action

The mechanism of action of 5-(Naphthalen-1-yl)picolinic acid involves its ability to bind to specific molecular targets, such as zinc finger proteins. By binding to these proteins, the compound can alter their structure and function, leading to inhibition of viral replication and other biological processes . This mechanism is particularly relevant in its antiviral activity, where it disrupts viral entry and replication .

Comparison with Similar Compounds

Similar Compounds

Picolinic acid: A simpler analog with similar coordination chemistry properties.

Naphthalene derivatives: Compounds like naphthoquinone that share the naphthalene core structure.

Uniqueness

5-(Naphthalen-1-yl)picolinic acid is unique due to its combined structural features of both naphthalene and picolinic acid, which confer distinct chemical reactivity and biological activity. This dual functionality makes it a versatile compound in various research applications .